Cas no 700844-17-3 (7-Chloro-2-iodothieno3,2-bpyridine-6-carbonitrile)

• Product Name: 7-Chloro-2-iodothieno3,2-bpyridine-6-carbonitrile
• CAS No: 700844-17-3
• MF: C₈H₂ClIN₂S
• MW: 320.537351131439
• MDL: MFCD08234994
• CID: 557184
• PubChem ID: 9996143
• Update Time: 2025-11-01

7-Chloro-2-iodothieno3,2-bpyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-6-carbonitrile,7-chloro-2-iodo-
• 7-CHLORO-2-IODOTHIENO[3,2-B]PYRIDINE-6-CARBONITRILE
• 7-chloro-2-iodo-thieno[3,2-b]pyridine-6-carbonitrile
• AG-G-73531
• CTK5D1802
• KB-199961
• SureCN3978458
• SCHEMBL3978458
• DTXSID90433929
• CS-0361100
• AC6651
• MFCD08234994
• 700844-17-3
• AKOS027256629
• Thieno[3,2-b]pyridine-6-carbonitrile, 7-chloro-2-iodo-
• SY021434
• A866684
• HBPJFJXTHHLWAZ-UHFFFAOYSA-N
• 7-Chloro-2-iodothieno[3 pound not2-b]pyridine-6-carbonitrile
• 3-[(6-Methylpyrazin-2-yl)oxy]benzylalcohol
• DB-264064
• 7-Chloro-2-iodothieno3,2-bpyridine-6-carbonitrile

• MDL： MFCD08234994
• Inchi： 1S/C8H2ClIN2S/c9-7-4(2-11)3-12-5-1-6(10)13-8(5)7/h1,3H
• InChI Key： HBPJFJXTHHLWAZ-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C(=C(C#N)C=N2)Cl)S1

Computed Properties

• Exact Mass: 319.86700
• Monoisotopic Mass: 319.86719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 2.166
• Boiling Point: 429.985 °C at 760 mmHg
• Flash Point: 429.985 °C at 760 mmHg
• PSA: 64.92000
• LogP: 3.42598

Additional information on 7-Chloro-2-iodothieno3,2-bpyridine-6-carbonitrile

Comprehensive Overview of 7-Chloro-2-iodothieno[3,2-b]pyridine-6-carbonitrile (CAS No. 700844-17-3)

7-Chloro-2-iodothieno[3,2-b]pyridine-6-carbonitrile (CAS No. 700844-17-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyridine derivative is characterized by its unique molecular structure, which combines a chloro substituent, an iodo group, and a carbonitrile functionality. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors and kinase-targeting agents.

The compound's CAS number 700844-17-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 7-Chloro-2-iodothieno[3,2-b]pyridine-6-carbonitrile, reflects the IUPAC nomenclature rules, highlighting the positions of its functional groups. In recent years, the scientific community has explored its utility in medicinal chemistry, especially in the design of anticancer and antiviral compounds. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic perspective, 7-Chloro-2-iodothieno[3,2-b]pyridine-6-carbonitrile offers versatility due to its reactive iodo and cyano groups. These moieties enable cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. The compound's thienopyridine core is also a sought-after scaffold in optoelectronic materials, resonating with the growing interest in organic semiconductors for flexible electronics and LED technologies.

In the context of drug development, 700844-17-3 has been investigated as a precursor for kinase inhibitors, a class of therapeutics dominating oncology pipelines. Kinases play a central role in cell signaling, and their dysregulation is implicated in numerous diseases. The compound's chloro and iodo substituents provide anchor points for further derivatization, allowing medicinal chemists to fine-tune pharmacokinetic properties. This adaptability is crucial in addressing challenges like drug resistance and bioavailability, which are frequently searched topics in pharmaceutical forums.

Beyond therapeutics, 7-Chloro-2-iodothieno[3,2-b]pyridine-6-carbonitrile has potential in agrochemical research. The thienopyridine framework is found in certain pesticides and herbicides, where its electronic properties contribute to binding affinity with biological targets. With the global push toward sustainable agriculture, researchers are examining such compounds for their efficacy and environmental impact, topics frequently queried in academic search engines.

Quality control and analytical profiling are essential for CAS No. 700844-17-3, given its specialized applications. Techniques like HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. These methods are critical for ensuring reproducibility in research, a concern often raised in peer-reviewed journals and scientific discussions. Suppliers and manufacturers must adhere to stringent Good Manufacturing Practices (GMP) to meet the demands of high-throughput screening and combinatorial chemistry.

In summary, 7-Chloro-2-iodothieno[3,2-b]pyridine-6-carbonitrile (CAS No. 700844-17-3) is a multifaceted compound with broad relevance in drug discovery, materials science, and agrochemical innovation. Its structural complexity and functional diversity make it a cornerstone in modern synthetic chemistry, addressing pressing challenges in healthcare and technology. As interdisciplinary research expands, this compound is poised to remain a focal point in scientific inquiries and industrial applications alike.